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Compound of Interest

Compound Name: C.I. Direct Orange 102

Cat. No.: B15552256 Get Quote

A Technical Overview for Researchers and Scientists

Pergasol Orange 6R, also known as Direct Orange 102, is a water-soluble, anionic azo dye

primarily utilized in industrial settings for the coloration of paper, paperboard, and textiles.[1][2]

[3][4] Despite a comprehensive review of available technical and safety data, its application

within laboratory research, including for scientific and drug development purposes, is not

documented in the existing literature. This guide consolidates the known technical

specifications of Pergasol Orange 6R and outlines its established industrial uses, while noting

the absence of evidence for its utility in a laboratory research context.

Chemical and Physical Properties
Pergasol Orange 6R is characterized by its reddish-orange hue and its classification as a

double azo dye.[1][3] Its chemical structure and properties are summarized in the tables below.
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Identifier Value

Chemical Name C.I. Direct Orange 102[3][4]

CAS Number 6598-63-6[3][4]

Molecular Formula C34H21N6Na3O11S2[3][4]

Molecular Weight 822.67 g/mol [3][4]

Ionic Charge Anionic[1]

Physical Form Orange liquid[1]

A summary of the key chemical identifiers for Pergasol Orange 6R.

Physical Property Value

Viscosity <= 100 mPa·s[1]

pH (as supplied) 6.5 - 8.5[1]

Density 1.0 - 1.2 g/cm³[1]

Solubility Soluble in water[5]

Key physical properties of Pergasol Orange 6R liquid formulation.

Industrial Applications and Methodologies
The primary application of Pergasol Orange 6R is in the dyeing of cellulose-containing

materials.[3][5] It is valued for its good fiber affinity and its ability to produce deep shades on

various grades of paper and textiles.[1][5]

General Industrial Dyeing Protocol:

The application of Pergasol Orange 6R in an industrial setting, such as paper dyeing, typically

follows a continuous or batch process. The dye is introduced to a pulp slurry, where it adsorbs

onto the cellulose fibers. The process parameters, such as dye concentration, temperature, pH,

and contact time, are optimized to achieve the desired color intensity and uniformity.
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A simplified workflow for the industrial application of Pergasol Orange 6R in paper dyeing.

Chemical Classification
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Pergasol Orange 6R belongs to the azo class of dyes, which are characterized by the presence

of one or more azo groups (-N=N-) in their molecular structure. As a direct dye, it is designed to

have a high affinity for cellulosic fibers.
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Chemical classification of Pergasol Orange 6R.

Safety and Handling
The Safety Data Sheet (SDS) for similar products indicates that Pergasol dyes may cause skin

irritation in susceptible individuals and may cause an allergic skin reaction.[6] Standard

laboratory safety protocols, including the use of personal protective equipment such as gloves

and safety glasses, are recommended when handling this substance.[6]

Hazard Statement Description

H317 May cause an allergic skin reaction.[6]

Key hazard statement for Pergasol dyes.

First Aid Measures:

In case of skin contact: Wash with soap and water. If irritation develops, seek medical

attention.[6]

In case of eye contact: Rinse with water. If irritation persists, consult a specialist.[6]

If inhaled: Move to fresh air. If symptoms persist, call a physician.[6]
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Conclusion
Pergasol Orange 6R is a well-characterized direct azo dye with established applications in the

paper and textile industries. Its utility is centered on its ability to impart a stable and vibrant

color to cellulosic materials. However, for researchers, scientists, and drug development

professionals, it is crucial to note the current absence of any published data supporting its use

in laboratory research settings. The information presented here is intended to provide a

comprehensive overview of its known properties and applications, and to highlight the lack of

evidence for its use in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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